molecular formula C13H17F3N4S B5795889 N-(4-methyl-1-piperazinyl)-N'-[3-(trifluoromethyl)phenyl]thiourea

N-(4-methyl-1-piperazinyl)-N'-[3-(trifluoromethyl)phenyl]thiourea

Cat. No. B5795889
M. Wt: 318.36 g/mol
InChI Key: SZUAWYCRNNSNQR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-methyl-1-piperazinyl)-N'-[3-(trifluoromethyl)phenyl]thiourea (also known as TFMPP) is a synthetic compound that has been widely used in scientific research. It is a member of the piperazine family and is structurally similar to mCPP (meta-chlorophenylpiperazine), another compound that has been used in research.

Mechanism of Action

TFMPP acts as an agonist at the 5-HT2A and 5-HT2C serotonin receptors, which are involved in the regulation of mood, appetite, and other physiological processes. It also has some affinity for other serotonin receptors, including 5-HT1A and 5-HT1B.
Biochemical and Physiological Effects:
TFMPP has been shown to induce changes in behavior and cognition in animal studies. It has also been shown to modulate the release of various neurotransmitters, including dopamine and norepinephrine. However, the exact physiological effects of TFMPP in humans are not well understood.

Advantages and Limitations for Lab Experiments

One advantage of using TFMPP in lab experiments is that it is relatively easy to synthesize and purify. It also has a well-defined mechanism of action, which makes it useful for studying the role of serotonin receptors in physiological processes. However, one limitation of using TFMPP is that its effects are not well understood in humans, which can make it difficult to extrapolate findings from animal studies.

Future Directions

There are several potential future directions for research on TFMPP. One area of interest is the development of more selective agonists for specific serotonin receptors, which could help to elucidate their roles in different physiological processes. Another area of interest is the study of TFMPP's effects on different brain regions and circuits, which could provide insights into its potential therapeutic uses. Additionally, more research is needed to understand the long-term effects of TFMPP use, both in humans and in animal models.

Synthesis Methods

TFMPP can be synthesized through various methods, including the reaction of 3-trifluoromethylbenzoyl isothiocyanate with 4-methylpiperazine. The purity of the final product can be improved through recrystallization.

Scientific Research Applications

TFMPP has been used in a variety of scientific studies, including research on serotonin receptors and their role in the central nervous system. It has also been used in studies on the effects of psychoactive substances on behavior and cognition.

properties

IUPAC Name

1-(4-methylpiperazin-1-yl)-3-[3-(trifluoromethyl)phenyl]thiourea
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H17F3N4S/c1-19-5-7-20(8-6-19)18-12(21)17-11-4-2-3-10(9-11)13(14,15)16/h2-4,9H,5-8H2,1H3,(H2,17,18,21)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SZUAWYCRNNSNQR-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCN(CC1)NC(=S)NC2=CC=CC(=C2)C(F)(F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H17F3N4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

318.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(4-Methylpiperazin-1-yl)-3-[3-(trifluoromethyl)phenyl]thiourea

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